Cas no 443144-27-2 (Pruvanserin Hydrochloride)

• Product Name: Pruvanserin Hydrochloride
• CAS No: 443144-27-2
• MF: C₂₂H₂₂ClFN₄O
• MW: 412.887687206268
• CID: 1061699
• PubChem ID: 9887933
• Update Time: 2025-04-20

Pruvanserin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pruvanserin Hydrochloride
• 7-[4-[2-(4-fluorophenyl)ethyl]piperazine-1-carbonyl]-1H-indole-3-carbonitrile,hydrochloride
• Pruvanserin Hydrochl
• CHEMBL2104980
• D06633
• LSN-2420586
• LY 2422347
• Pruvanserin HCl
• Pruvanserin hydrochloride (USAN)
• SureCN678953
• UNII-AWA682DH9Z
• SCHEMBL678953
• 443144-27-2 (Pruvanserin HCl)
• LY-2422347 HYDROCHLORIDE
• EMD-281014 hydrochloride
• EMD-281014
• 7-[4-[2-(4-fluorophenyl)ethyl]piperazine-1-carbonyl]-1H-indol-1-ium-3-carbonitrile;chloride
• 7-[[4-[2-(4-Fluorophenyl)ethyl]-1-piperazinyl]carbonyl]-1H-indole-3-carbonitrile
• 7-[4-[2-(4-fluorophenyl)ethyl]piperazine-1-carbonyl]-1H-indole-3-carbonitrile;hydrochloride
• AKOS024458175
• LY2422347 HCl
• GLXC-01561
• AWA682DH9Z
• Piperazine, 1-((3-cyano-1H-indol-7-yl)carbonyl)-4-(2-(4-fluorophenyl)ethyl)-, monohydrochloride
• 7-{4-[2-(4-fluorophenyl)ethyl]-piperazine-1-carbonyl}-1H-indole-3-carbonitrile, hydrochloride
• UYGNZRVLPYZLTF-UHFFFAOYSA-N
• DTXSID00196134
• LY-2422347 HCL
• CS-0024514
• LSN2420586
• 7-(4-(4-fluorophenethyl)piperazine-1-carbonyl)-1H-indole-3-carbonitrile hydrochloride
• LSN 2420586; LY 2422347 HCl; LY 2422347 hydrochloride; Pruvanserin hydrochloride
• Pruvanserin hydrochloride [USAN]
• 7-{4-[2-(4-fluorophenyl)ethyl]piperazine-1-carbonyl}-1H-indole-3-carbonitrile, monohydrochloride
• EMD 281014 hydrochloride
• 443144-27-2
• 7-(4-(2-(4-Fluorophenyl)ethyl)piperazine-1-ylcarbonyl)-1H-indole-3-carbonitrile hydrochloride
• HY-103115
• EMD281014 hydrochloride
• Q27274153
• Pruvanserin (hydrochloride)
• 7-(4-(2-(4-Fluorophenyl)ethyl)piperazine-1-carbonyl)-1H-indole-3-carbonitrile, monohydrochloride
• DTXCID10118625

• Inchi： 1S/C22H21FN4O.ClH/c23-18-6-4-16(5-7-18)8-9-26-10-12-27(13-11-26)22(28)20-3-1-2-19-17(14-24)15-25-21(19)20;/h1-7,15,25H,8-13H2;1H
• InChI Key： UYGNZRVLPYZLTF-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CCN1CCN(C(C2C=CC=C3C(C#N)=CNC=23)=O)CC1

Computed Properties

• Exact Mass: 412.1466172g/mol
• Monoisotopic Mass: 412.1466172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives